Cas no 1040675-15-7 (6-[(4-chlorophenyl)methanesulfonyl]-N-[(4-fluorophenyl)methyl]pyridazin-3-amine)

• Product Name: 6-[(4-chlorophenyl)methanesulfonyl]-N-[(4-fluorophenyl)methyl]pyridazin-3-amine
• CAS No: 1040675-15-7
• MF: C₁₈H₁₅ClFN₃O₂S
• MW: 391.84700512886
• CID: 5385172
• Update Time: 2025-06-15

6-[(4-chlorophenyl)methanesulfonyl]-N-[(4-fluorophenyl)methyl]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-chlorophenyl)methylsulfonyl]-N-[(4-fluorophenyl)methyl]pyridazin-3-amine
• 6-[(4-chlorophenyl)methanesulfonyl]-N-[(4-fluorophenyl)methyl]pyridazin-3-amine

• Inchi： 1S/C18H15ClFN3O2S/c19-15-5-1-14(2-6-15)12-26(24,25)18-10-9-17(22-23-18)21-11-13-3-7-16(20)8-4-13/h1-10H,11-12H2,(H,21,22)
• InChI Key： LBKKYIAEMCXKCI-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(F)C=C2)=NN=C(S(CC2=CC=C(Cl)C=C2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on 6-[(4-chlorophenyl)methanesulfonyl]-N-[(4-fluorophenyl)methyl]pyridazin-3-amine

Introduction to 6-[(4-Chlorophenyl)methanesulfonyl]-N-[(4-Fluorophenyl)methyl]pyridazin-3-amine (CAS No. 1040675-15-7)

6-[(4-Chlorophenyl)methanesulfonyl]-N-[(4-Fluorophenyl)methyl]pyridazin-3-amine (CAS No. 1040675-15-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, pharmacological properties, and recent advancements in its research and development.

The chemical structure of 6-[(4-Chlorophenyl)methanesulfonyl]-N-[(4-Fluorophenyl)methyl]pyridazin-3-amine is composed of a pyridazine core substituted with a methanesulfonyl group and an amine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The methanesulfonyl group, for instance, is known for its ability to enhance the lipophilicity and metabolic stability of the compound, while the amine moiety can participate in hydrogen bonding interactions with biological targets.

Recent studies have highlighted the pharmacological activities of 6-[(4-Chlorophenyl)methanesulfonyl]-N-[(4-Fluorophenyl)methyl]pyridazin-3-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The inhibition of MAO-B can help reduce the oxidative stress and neurotoxicity associated with this condition.

In addition to its neuroprotective effects, 6-[(4-Chlorophenyl)methanesulfonyl]-N-[(4-Fluorophenyl)methyl]pyridazin-3-amine has also shown promise in cancer research. A recent study in the journal Cancer Research reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 6-[(4-Chlorophenyl)methanesulfonyl]-N-[(4-Fluorophenyl)methyl]pyridazin-3-amine have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential clinical application.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-[(4-Chlorophenyl)methanesulfonyl]-N-[(4-Fluorophenyl)methyl]pyridazin-3-amine in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in specific patient populations.

In conclusion, 6-[(4-Chlorophenyl)methanesulfonyl]-N-[(4-Fluorophenyl)methyl]pyridazin-3-amine (CAS No. 1040675-15-7) is a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for further research and development in the treatment of neurological disorders and cancer. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in these challenging medical conditions.